![molecular formula C8H12N2O B1291514 [2-(Dimethylamino)-4-pyridinyl]methanol CAS No. 193002-33-4](/img/structure/B1291514.png)
[2-(Dimethylamino)-4-pyridinyl]methanol
Overview
Description
“[2-(Dimethylamino)-4-pyridinyl]methanol hydrochloride” is a compound with the CAS Number: 1269189-05-0. It has a molecular weight of 188.66 . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound hydrochloride” is 1S/C8H12N2O.ClH/c1-10(2)8-5-7(6-11)3-4-9-8;/h3-5,11H,6H2,1-2H3;1H . This indicates the molecular structure of the compound.Scientific Research Applications
Methanol as a Chemical Marker in Transformer Insulating Oil Analysis
A comprehensive literature review reveals the application of methanol as a chemical marker for assessing the condition of solid insulation in power transformers. Initially discovered during thermal aging tests with oil-immersed insulating papers, methanol's presence in transformer oil is now a recognized indicator of cellulosic insulation degradation. Analytical methods such as headspace gas chromatography with mass spectrometry or flame ionization detection are used for methanol determination. Field measurements and case studies have demonstrated methanol's utility in monitoring transformer health, leading to the development of a model for evaluating the average degree of polymerization of transformer cellulose winding based on methanol levels (Jalbert et al., 2019).
Methanol in the Synthesis of Dimethyl Ether and Hydrogen Production
Methanol serves as a precursor in the synthesis of dimethyl ether (DME), a clean fuel and chemical feedstock, through dehydration processes. The review of heterogeneous catalysts for this transformation highlights the advancements in catalyst preparation and the wide variety of catalysts studied, including γ-Al2O3 and various zeolites. These findings underscore the versatility of methanol in producing valuable chemicals and fuels (Bateni & Able, 2018). Furthermore, methanol is a key feedstock in producing high-purity hydrogen, essential for fuel cells and the emerging hydrogen economy. This review discusses current production pathways from methanol, emphasizing catalyst development and reactor technology to improve hydrogen production efficiency (García et al., 2021).
Methanol in Fuel Cell Technology
Direct methanol fuel cells (DMFCs) represent a promising technology for converting chemical energy into electrical energy using methanol as fuel. The review on methanol crossover in DMFCs addresses the challenges and advancements in reducing methanol permeability through the polymer electrolyte membrane, a crucial aspect for improving DMFC performance and efficiency (Heinzel & Barragán, 1999).
Safety and Hazards
Properties
IUPAC Name |
[2-(dimethylamino)pyridin-4-yl]methanol | |
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InChI |
InChI=1S/C8H12N2O/c1-10(2)8-5-7(6-11)3-4-9-8/h3-5,11H,6H2,1-2H3 | |
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InChI Key |
UKLPACCDWHFJCT-UHFFFAOYSA-N | |
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Canonical SMILES |
CN(C)C1=NC=CC(=C1)CO | |
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Molecular Formula |
C8H12N2O | |
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Molecular Weight |
152.19 g/mol | |
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CAS No. |
193002-33-4 | |
Record name | [2-(dimethylamino)pyridin-4-yl]methanol | |
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